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The pursuit of fault-tolerant quantum computation necessitates quantum bits (qubits) with
exceptionally high-fidelity operations. Among the leading physical implementations, trapped
Ytterbium-171 (*’1Yb™*) ions have emerged as a prominent platform, distinguished by their long
coherence times and potential for high-fidelity quantum gates.[1] This guide provides an
objective comparison of the performance of 171Yb* qubits against other alternatives, supported
by experimental data. It further details the standard protocols for benchmarking qubit fidelity,
offering a comprehensive resource for researchers in the field.

Quantitative Performance Benchmarks

The fidelity of quantum operations is a critical metric for the viability of any qubit platform. For
171Yp*, extensive research has been dedicated to characterizing and improving single- and
two-qubit gate fidelities, as well as coherence times. The following tables summarize key
performance benchmarks for 172Yb* and provide a comparison with another leading trapped-
ion qubit, Calcium-43 (43Cat).

Table 1: Single-Qubit Gate Fidelity
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Qubit Gate Type Fidelity (%) Reference
Protocol
Single-Qubit Randomized
171Yp+ _ 99.9975 _ [2]
Rotations Benchmarking
) ] Clifford
Single-Qubit )
1myp+ ) 99.963(2) Randomized [3]
Clifford Gate )
Benchmarking
Single-Qubit Randomized
171Yp+ _ 99.959(6) _ [4]
Rotations Benchmarking
Single-Qubit Randomized
171Yp+ 99.5 ] [5]
Gates Benchmarking
Single-Qubit Randomized
“Cat 99.99343 . [2]
Gates Benchmarking

Table 2: Two-Qubit Gate Fidelity
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Qubit System Gate Type Fidelity (%) Reference
Protocol
] Clifford
Controlled-Z 99.72(3) (with _
171Yp+ ) Randomized [3][6]
(C2) post-selection)

Benchmarking

_ Clifford
Controlled-Z 99.40(3) (without )
1myp+ ) Randomized [3][6]
(C2) post-selection) )
Benchmarking
Controlled-Z N
171Yp+ 0.994(1) Not Specified [71[8]
(C2)
Parity and joint-
1717+ Malmer 97.5 ( ) lati [5]
.5 (average opulation
Sagrensen (MS) g Pop
measurement
43Ca+ / 888r+
) ] Light-Shift Gate 99.8 Not Specified [9]
(mixed species)
43Cat / 88gr+ Mglmer- N
) ] 99.6 Not Specified 9]
(mixed species) Sgrensen (MS)
Table 3: Coherence Times
. Coherence )
Qubit Time Reference
Parameter
T1 (Spin Relaxation
171Yp+ _ > 1 hour [10][11][12]
Time)
171Yp+ T2 (Coherence Time) ~5500 s [12]
T2 (with dynamical
171Yp+ _ 16 £2 ms [13]
decoupling)
171Yp+ T2* (Dephasing Time) 1.24(5) s [4]

Experimental Protocols: Randomized Benchmarking
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Randomized Benchmarking (RB) is the industry-standard protocol for characterizing the

average error rate of a set of quantum gate operations.[14][15] Its key advantage is its

robustness to state preparation and measurement (SPAM) errors, providing a reliable measure

of gate fidelity.

Methodology for Single-Qubit Randomized Benchmarking:

Initialization: The 171Yb* qubit is prepared in a known initial state, typically the ground state
|0), through optical pumping.[12][14]

Random Sequence Generation: A sequence of m random Clifford gates is generated. The
Clifford group is a set of operations that map Pauli operators to other Pauli operators and is
crucial for the effectiveness of RB.[15]

Sequence Application: The generated random sequence of gates is applied to the qubit.

Inverse Gate Application: An inverse gate is calculated and applied at the end of the
sequence. This inverse gate is chosen to return the qubit to its initial state in the absence of
errors.

Measurement: The final state of the qubit is measured.[14]

Repetition and Averaging: Steps 2-5 are repeated for many different random sequences of
the same length m. The results are averaged to obtain the survival probability (the probability
of measuring the qubit in its initial state).

Varying Sequence Length: The entire process is repeated for different sequence lengths m.

Fidelity Extraction: The survival probability is plotted as a function of the sequence length m.
This decay curve is fitted to an exponential function, from which the average gate fidelity can
be extracted.[13][14]

For two-qubit systems, a similar procedure is followed, but with two-qubit Clifford gates. A

notable technique for trapped ions is Subspace Randomized Benchmarking, which simplifies

the process by operating only within the symmetric subspace of the two qubits.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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